Magnetism in monolayer 1T-MoS2 and 1T-MoS2H tuned by strain
RSC Advances Pub Date: 2018-02-23 DOI: 10.1039/C7RA10304B
Abstract
The magnetic properties of 1T-MoS2 and 1T-MoS2H subjected to equiaxial tensile strain are calculated using density functional theory. It is shown that in a strain-free state, 1T-MoS2 and 1T-MoS2H both exhibit magnetic behavior; as the strain increases, their magnetic properties show an increasing trend. This shows a significant difference from those of 2H-MoS2 and 2H-MoS2H. Based on Crystal Field Theory, the magnetic generation and variation of 1T-MoS2 and 1T-MoS2H are explained in this paper. The good tunable magnetic properties of 1T-MoS2 and 1T-MoS2H suggest that they could be applied as a spin injection source for spin electronics.
![Graphical abstract: Magnetism in monolayer 1T-MoS2 and 1T-MoS2H tuned by strain](http://scimg.chem960.com/usr/1/C7RA10304B.jpg)
![Magnetism in monolayer 1T-MoS2 and 1T-MoS2H tuned by strain](https://scimg.chem960.com/usr/1/C7RA10304B.jpg)
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Journal Nameļ¼RSC Advances
Research Products
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CAS no.: 157701-72-9